Cas no 2006276-97-5 (2-(Chloromethyl)-6,7-dimethoxyquinazoline)

• Product Name: 2-(Chloromethyl)-6,7-dimethoxyquinazoline
• CAS No: 2006276-97-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD28977347
• CID: 4633950
• Update Time: 2025-07-18

2-(Chloromethyl)-6,7-dimethoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6,7-dimethoxyquinazoline

• MDL： MFCD28977347
• Inchi： 1S/C11H11ClN2O2/c1-15-9-3-7-6-13-11(5-12)14-8(7)4-10(9)16-2/h3-4,6H,5H2,1-2H3
• InChI Key： BGMOOJPGCDMPED-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(OC)=C2)=CN=C1CCl

Additional information on 2-(Chloromethyl)-6,7-dimethoxyquinazoline

2-(Chloromethyl)-6,7-Dimethoxyquinazoline: A Comprehensive Overview

2-(Chloromethyl)-6,7-dimethoxyquinazoline (CAS No. 2006276-97-5) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This quinazoline derivative is characterized by its unique structural features, including a chloromethyl group and two methoxy substituents, which contribute to its chemical reactivity and biological activity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-(Chloromethyl)-6,7-dimethoxyquinazoline, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

2-(Chloromethyl)-6,7-dimethoxyquinazoline is a member of the quinazoline family, a class of heterocyclic compounds with a broad range of biological activities. The compound's structure consists of a quinazoline ring system with a chloromethyl group attached to the 2-position and two methoxy groups at the 6- and 7-positions. The presence of these functional groups imparts unique chemical properties to the molecule. The chloromethyl group is highly reactive and can participate in various substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. The methoxy groups, on the other hand, enhance the compound's solubility and stability, which are crucial for its pharmaceutical applications.

Synthesis Methods

The synthesis of 2-(Chloromethyl)-6,7-dimethoxyquinazoline has been extensively studied in recent years. One common method involves the reaction of 2-chloroacetyl chloride with 3,4-dimethoxyaniline in the presence of a base such as triethylamine. This reaction proceeds via an intermediate imine formation followed by cyclization to form the quinazoline ring. Another approach involves the condensation of 3,4-dimethoxybenzaldehyde with urea or thiourea to form the corresponding substituted quinazolines, which can then be chloromethylated using appropriate reagents.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing quinazolines. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activity and Potential Applications

2-(Chloromethyl)-6,7-dimethoxyquinazoline has garnered attention for its potential biological activity in various therapeutic areas. One area of particular interest is its anti-cancer properties. Research has shown that certain quinazoline derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that compounds similar to 2-(Chloromethyl)-6,7-dimethoxyquinazoline can selectively target and inhibit tyrosine kinases, which are often overexpressed in cancer cells.

In addition to its anti-cancer properties, 2-(Chloromethyl)-6,7-dimethoxyquinazoline has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory and anti-viral activities. The compound's ability to modulate inflammatory pathways and inhibit viral replication makes it a potential candidate for developing new treatments for inflammatory diseases and viral infections.

Clinical Trials and Future Directions

The potential therapeutic applications of 2-(Chloromethyl)-6,7-dimethoxyquinazoline have led to several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated promising results in terms of efficacy and safety profiles. However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of the compound in humans.

Ongoing clinical trials are focusing on evaluating the safety and efficacy of 2-(Chloromethyl)-6,7-dimethoxyquinazoline in various disease models. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or drug interactions. Additionally, researchers are exploring combination therapies involving 2-(Chloromethyl)-6,7-dimethoxyquinazoline with other drugs to enhance treatment outcomes.

Conclusion

In conclusion, 2-(Chloromethyl)-6,7-dimethoxyquinazoline (CAS No. 2006276-97-5) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for developing new treatments for various diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that we will see more innovative applications emerge in the coming years.